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Compound of Interest

Compound Name: Sodium 2,4-dinitrophenolate

Cat. No.: B1681034

Essential Safety and Handling Guide for Sodium 2,4-
dinitrophenolate

This guide provides crucial safety protocols, operational procedures, and disposal plans for the
handling of Sodium 2,4-dinitrophenolate in a laboratory setting. It is intended for researchers,
scientists, and professionals in drug development to ensure safe and compliant use of this
hazardous chemical.

Hazard Summary

Sodium 2,4-dinitrophenolate is a highly toxic and explosive compound that requires
meticulous handling.[1] It is classified as acutely toxic if swallowed, inhaled, or in contact with
skin.[2][3] The primary danger associated with the solid form is its potential to explode due to
heat, shock, or friction, especially when dry.[1][4][5]
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Hazard . .
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H203: Explosive; fire,

Explosive 3 Danger blast or projection
hazard.[2]
- H301: Toxic if
Acute Toxicity (Oral) o Danger
swallowed.[2]
Acute Toxicity H311: Toxic in contact
Danger ] ]
(Dermal) with skin.[2]
Acute Toxicity H331: Toxic if inhaled.
i Danger
(Inhalation) [2]

H372/H373: Causes

N or may cause damage
Specific Target Organ
o ES Danger to organs through
Toxicity

prolonged or repeated

exposure.[3]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure. Engineering controls,
such as fume hoods, should always be the primary line of defense.[4]
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Body Area

Required PPE

Specifications and Best
Practices

Eyes/Face

Safety Goggles & Face Shield

Use tight-sealing safety
goggles. A face shield is
required when there is a risk of

explosion or splash.

Hands

Double Nitrile Gloves

Double-gloving is mandatory.
[1] Immediately change gloves
upon any contact with the

chemical.

Body

Flame-Retardant Lab Coat

A flame-retardant, antistatic lab
coat should be worn and fully
buttoned. Long pants and
closed-toe, closed-heel shoes

are required.[1][6]

Respiratory

NIOSH/MSHA Approved

Respirator

Required if working outside of
a fume hood or if exposure
limits may be exceeded. All
work with the solid form should
be conducted within a certified

chemical fume hood.[1]

Operational Plan: Handling and Storage
Step 1: Preparation and Engineering Controls

o Designated Area: All work with Sodium 2,4-dinitrophenolate must be conducted in a

designated area with controlled access.

e Fume Hood: Always handle the chemical inside a certified chemical fume hood to prevent

inhalation exposure.[1]

o Safety Equipment: Ensure an emergency eyewash station and safety shower are

immediately accessible and operational.[1][4]
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* Remove Ignition Sources: Eliminate all potential ignition sources, including open flames,
sparks, and hot surfaces. Use explosion-proof equipment.[7]

e Grounding: Ground and bond all containers and receiving equipment to prevent static
discharge.

Step 2: Chemical Handling

e Avoid Dryness: Sodium 2,4-dinitrophenolate is explosive when dry.[4][5][8] It is often
supplied wetted, and it must be kept moist. Do not allow the material to dry out.[4]

e Prevent Shock and Friction: Do not subject the material to grinding, shock, or friction. Use
spark-proof tools for handling.

o Weighing and Transfer: When transferring the solid, use gentle motions. Avoid creating dust.
If weighing, do so within the fume hood.

o Personal Hygiene: Do not eat, drink, or smoke in the handling area.[4] Wash hands
thoroughly after handling, even if gloves were worn.[3]

Step 3: Storage

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated area.[3][7]

o Location: Store locked up and segregated from incompatible materials such as strong bases,
oxidizing agents, reducing agents, and combustibles.[5][8]

o Temperature: For long-term storage, maintain at -20°C. For short-term storage, 0-4°C is
acceptable.[9][10]

« Ignition Sources: Store away from heat and all sources of ignition.

Workflow for Safe Handling
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1. Conduct Risk Assessment

2. Don Full PPE
(Goggles, Face Shield, Double Gloves, Lab Coat)

3. Handle in Fume Hood
- Keep material moist
- Avoid shock, friction, heat
- Use spark-proof tools

4. Decontaminate Surfaces & Equipment

5. Segregate Hazardous Waste
(Labelled, sealed container)

6. Store for Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for handling Sodium 2,4-dinitrophenolate.

Emergency and Disposal Plans
Emergency Protocols

¢ Spill Response:
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o Evacuate all non-essential personnel from the area immediately.[4]

o Remove all ignition sources.[4]

o Wearing full PPE, cover the spill with a plastic sheet to minimize dust.
o Keep the spilled material wet.[4]

o Carefully collect the material using non-sparking tools and place it into a suitable, sealed
container for disposal.[4]

o Ventilate the area and decontaminate the spill zone thoroughly.[4]

Fire Response:

o DO NOT FIGHT THE FIRE IF IT REACHES THE MATERIAL. The risk of explosion is
severe.[5]

o Evacuate the area immediately for at least 1600 meters (1 mile) in all directions and let the
fire burn.[5]

o Use water spray to keep nearby containers cool.[4]
o Be aware that poisonous gases, including nitrogen oxides, are produced in a fire.[4]
First Aid Measures:

o Skin Contact: Immediately remove all contaminated clothing and wash the affected skin
with plenty of soap and water for at least 15 minutes.[1][5] Seek immediate medical
attention.

o Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids
open.[1] Remove contact lenses if present and easy to do. Call a poison center or doctor
immediately.

o Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor immediately.
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o Ingestion: Rinse mouth thoroughly with water. Do not induce vomiting. Call a poison center
or doctor immediately.

Disposal Plan

o Hazardous Waste: Sodium 2,4-dinitrophenolate and any contaminated materials (gloves,
wipes, etc.) must be treated as hazardous waste.[4]

o Collection: Collect waste in designated, clearly labeled, and sealed containers. Dry waste
must be placed in a container with a liner.[1] Do not mix with other waste streams.

» Professional Disposal: Arrange for disposal through a licensed hazardous waste
management company. Ultimate disposal should be done in a specialized incinerator
equipped with scrubbers for nitrogen oxides.[11]

o Dried-Out Material: If a container is old or the contents are suspected to have dried out, DO
NOT HANDLE OR OPEN IT.[12] The material may have become extremely sensitive to
shock and friction. Contact your institution's Environmental Health & Safety office or a
specialized bomb disposal unit for assistance.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. amherst.edu [amherst.edu]

2. Sodium 2,4-dinitrophenolate | C6H3N2NaO5 | CID 70533 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. westliberty.edu [westliberty.edu]

4. nj.gov [nj.gov]

5. 2,4-DINITROPHENOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

6. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1681034?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/2950.pdf
https://www.amherst.edu/system/files/2%2C4-Dinitrophenol%20DNP.pdf
https://www.ncbi.nlm.nih.gov/books/NBK590056/
https://community.preproom.org/index.php?threads/disposal-of-dried-2-4-dnp.13624/
https://community.preproom.org/index.php?threads/disposal-of-dried-2-4-dnp.13624/
https://www.benchchem.com/product/b1681034?utm_src=pdf-custom-synthesis
https://www.amherst.edu/system/files/2%2C4-Dinitrophenol%20DNP.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-2_4-dinitrophenolate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-2_4-dinitrophenolate
https://westliberty.edu/health-and-safety/files/2010/02/24-Dinitrophenol.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2950.pdf
https://cameochemicals.noaa.gov/chemical/8574
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

7. oxfordlabfinechem.com [oxfordlabfinechem.com]

8. 2,4-Dinitrophenol | C6H4N205 | CID 1493 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. medkoo.com [medkoo.com]
e 10. Sodium 2,4-dinitrophenolate | 1011-73-0 | Benchchem [benchchem.com]

e 11. POTENTIAL FOR HUMAN EXPOSURE - Toxicological Profile for Dinitrophenols - NCBI
Bookshelf [ncbi.nlm.nih.gov]

e 12. Disposal of dried 2-4 DNP | UK Science Technician Community
[community.preproom.org]

 To cite this document: BenchChem. [Personal protective equipment for handling Sodium 2,4-
dinitrophenolate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681034#personal-protective-equipment-for-
handling-sodium-2-4-dinitrophenolate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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